Cas no 2389078-55-9 (Boc-MeAhp(2)-OH)

• Product Name: Boc-MeAhp(2)-OH
• CAS No: 2389078-55-9
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 6794923
• PubChem ID: 139209067
• Update Time: 2025-06-08

Boc-MeAhp(2)-OH Chemical and Physical Properties

Names and Identifiers

• MFCD32263095
• (S)-2-((tert-butoxycarbonyl)(methyl)amino)heptanoic acid
• Boc-MeAhp(2)-OH
• 2389078-55-9
• (2S)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]heptanoic acid
• Boc-L-Me2Ahp-OH

• Inchi： 1S/C13H25NO4/c1-6-7-8-9-10(11(15)16)14(5)12(17)18-13(2,3)4/h10H,6-9H2,1-5H3,(H,15,16)/t10-/m0/s1
• InChI Key： BUWSQPBKRHWTEX-JTQLQIEISA-N
• SMILES： O(C(N(C)[C@H](C(=O)O)CCCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-MeAhp(2)-OH

Comprehensive Overview of Boc-MeAhp(2)-OH (CAS No. 2389078-55-9): Properties, Applications, and Industry Insights

Boc-MeAhp(2)-OH (CAS No. 2389078-55-9) is a specialized N-Boc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound, featuring a 2-aminoheptanoic acid (Ahp) backbone with a methyl group and tert-butoxycarbonyl (Boc) protection, is critical for constructing complex peptide architectures. Its unique structure enables precise control over stereochemistry and side-chain modifications, making it invaluable in drug discovery and bioconjugation.

In recent years, the demand for Boc-MeAhp(2)-OH has surged due to its role in developing peptide-based therapeutics, a field experiencing exponential growth. Researchers frequently search for "Boc-protected amino acids for solid-phase peptide synthesis" or "Ahp derivatives in drug design," reflecting industry trends toward targeted therapies. The compound’s compatibility with Fmoc/tBu strategies and resistance to racemization under standard coupling conditions (e.g., HBTU/DIPEA) further enhances its utility.

From a synthetic perspective, Boc-MeAhp(2)-OH exhibits exceptional stability during SPPS (Solid-Phase Peptide Synthesis), a technique dominating modern peptide production. Its CAS No. 2389078-55-9 is often cross-referenced in patents related to GPCR-targeting peptides and macrocyclic drug candidates. Analytical data (HPLC, MS) confirms high purity (>98%), meeting stringent requirements for preclinical studies. Notably, the methyl group at the α-position influences conformational rigidity, a feature explored in "peptide stapling" applications.

Environmental and regulatory considerations are increasingly shaping the use of Boc-MeAhp(2)-OH. With the rise of "green chemistry in peptide manufacturing," researchers prioritize solvents like DMF alternatives (e.g., cyclopentyl methyl ether) for its dissolution. The compound’s non-hazardous classification aligns with REACH and FDA guidelines, addressing queries such as "safety profile of Boc-amino acids."

Future directions highlight Boc-MeAhp(2)-OH in ADC (Antibody-Drug Conjugate) development and peptide-PROTAC hybrids, areas generating substantial scientific interest. Its CAS No. 2389078-55-9 frequently appears in publications exploring non-natural amino acid incorporation—a technique pivotal for enhancing metabolic stability. As the pharmaceutical industry embraces "AI-driven peptide design," this compound’s predictable reactivity makes it a preferred building block.